Cas no 56675-10-6 (PYRIDINE, 4-METHYL-3-PROPYL-)

• Product Name: PYRIDINE, 4-METHYL-3-PROPYL-
• CAS No: 56675-10-6
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 4458662
• PubChem ID: 528721
• Update Time: 2025-05-20

PYRIDINE, 4-METHYL-3-PROPYL- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 4-METHYL-3-PROPYL-
• 4-Methyl-3-propylpyridine
• DTXCID70287144
• DTXSID20336055
• CS-0195690
• Pyridine, 4-methyl-3-propyl
• 56675-10-6
• SCHEMBL17772009

• MDL： MFCD13176075
• Inchi： 1S/C9H13N/c1-3-4-9-7-10-6-5-8(9)2/h5-7H,3-4H2,1-2H3
• InChI Key： XVRXNTWRNWGGMB-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1)CCC

Computed Properties

• Exact Mass: 135.104799419g/mol
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on PYRIDINE, 4-METHYL-3-PROPYL-

Recent Advances in the Study of 4-Methyl-3-Propylpyridine (56675-10-6): Synthesis, Applications, and Biological Activities

In recent years, the compound 4-methyl-3-propylpyridine (CAS: 56675-10-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound, belonging to the pyridine family, has demonstrated versatile applications in medicinal chemistry, material science, and agrochemical industries. The unique structural features of 4-methyl-3-propylpyridine, including its electron-rich nitrogen atom and alkyl substituents, make it a promising scaffold for the development of novel bioactive molecules. This research brief aims to summarize the latest findings regarding the synthesis, functionalization, and biological activities of this compound, as well as its potential therapeutic applications.

The synthesis of 4-methyl-3-propylpyridine has been a focal point in recent studies, with researchers exploring more efficient and sustainable routes. A 2023 study published in the Journal of Organic Chemistry reported a novel catalytic method for the regioselective synthesis of substituted pyridines, including 4-methyl-3-propylpyridine, using transition metal complexes under mild conditions. This approach offers higher yields (up to 85%) and better selectivity compared to traditional methods, which often require harsh reaction conditions. Additionally, green chemistry principles have been incorporated into the synthesis protocols, reducing the environmental impact of production processes.

In the pharmaceutical domain, 4-methyl-3-propylpyridine has shown remarkable potential as a building block for drug development. Recent in vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects against various enzymes, including kinases and proteases involved in cancer progression. A 2024 preclinical study highlighted its structural analogs as potent modulators of inflammatory pathways, suggesting possible applications in treating autoimmune diseases. The compound's ability to cross the blood-brain barrier has also sparked interest in neurological disorder research, with several derivatives showing promise as potential treatments for neurodegenerative conditions.

Beyond medicinal applications, 4-methyl-3-propylpyridine has found utility in material science. Its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in molecular engineering have enabled the development of pyridine-based materials with enhanced charge transport properties, opening new possibilities for flexible electronics and optoelectronic devices. Furthermore, the compound's coordination chemistry with transition metals has been exploited in catalysis, particularly in asymmetric synthesis reactions important for pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the widespread application of 4-methyl-3-propylpyridine. Current research efforts are focused on improving the scalability of synthesis methods, enhancing the bioavailability of its derivatives, and reducing potential toxicity concerns. Future directions include the exploration of novel derivatives through structure-activity relationship (SAR) studies and the development of targeted delivery systems for therapeutic applications. As research continues to uncover the multifaceted properties of this compound, 4-methyl-3-propylpyridine is poised to play an increasingly important role in advancing both chemical biology and pharmaceutical sciences.